Cas no 102516-67-6 (Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-)
102516-67-6 structure
Product Name:Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
CAS No:102516-67-6
MF:C10H16N6O7
MW:332.270041465759
CID:205845
PubChem ID:59428
Update Time:2025-04-19
Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
- 3-[2-[(5-diazonio-4-oxopentyl)-nitroamino]ethyl-nitroamino]propanoate
- N-(2-((5-Diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-beta-alanine
- 3-[{2-[(5-diazonio-4-oxopentyl)(nitro)amino]ethyl}(nitro)amino]propanoate
- beta-Alanine, N-(2-((5-diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-
- DTXSID10145239
- 102516-67-6
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- Inchi: 1S/C10H16N6O7/c11-12-8-9(17)2-1-4-13(15(20)21)6-7-14(16(22)23)5-3-10(18)19/h1-8H2
- InChI Key: NXRWOGRWYCNSKK-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCCC(C[N+]#N)=O)CCN(CCC(=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 332.10818
- Monoisotopic Mass: 332.108047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 184
- XLogP3: 2.1
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 178.11
- LogP: -0.63742
Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
102516-67-6 (Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-) Related Products
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